Cas no 154108-42-6 (Benzenemethanamine,3-(3,4-dichlorophenoxy)-)

• Product Name: Benzenemethanamine,3-(3,4-dichlorophenoxy)-
• CAS No: 154108-42-6
• MF: C₁₃H₁₁Cl₂NO
• MW: 268.138541460037
• CID: 106457
• PubChem ID: 53403971
• Update Time: 2025-04-18

Benzenemethanamine,3-(3,4-dichlorophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-(3,4-dichlorophenoxy)-
• [3-(3,4-dichlorophenoxy)phenyl]methanamine
• 3-(3,4-Dichlorophenoxy)benzylamine
• AKOS013259647
• DTXSID60695299
• 154108-42-6
• 1-[3-(3,4-Dichlorophenoxy)phenyl]methanamine
• SCHEMBL4173678

• MDL： MFCD07786747
• Inchi： 1S/C13H11Cl2NO/c14-12-5-4-11(7-13(12)15)17-10-3-1-2-9(6-10)8-16/h1-7H,8,16H2
• InChI Key： UJZRJRIQCAPOJH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1=CC=CC(CN)=C1)Cl

Computed Properties

• Exact Mass: 267.02193
• Monoisotopic Mass: 267.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• PSA: 35.25